Cas no 576-08-9 (4-O-Hexopyranosylhex-2-ulofuranose)

• Product Name: 4-O-Hexopyranosylhex-2-ulofuranose
• CAS No: 576-08-9
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 947304
• Update Time: 2023-08-02

4-O-Hexopyranosylhex-2-ulofuranose Chemical and Physical Properties

Names and Identifiers

• LACTULOSE
• 4-O-hexopyranosylhex-2-ulofuranose
• 4-O-beta-D-Galactopyranosyl-D-fructose
• BCP27627
• STL419985
• 2-hexulofuranose, 4-O-hexopyranosyl-
• R1903
• 4-O-beta-D-Galactopyranosyl-D-fructofuranose;laevolac; Lactulose; Cholac; Enulose; Liforos
• 4-O-Hexopyranosylhex-2-ulofuranose

• Inchi： 1S/C12H22O11/c13-1-4-6(16)7(17)8(18)11(21-4)22-9-5(2-14)23-12(20,3-15)10(9)19/h4-11,13-20H,1-3H2
• InChI Key： JCQLYHFGKNRPGE-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1C(CO)OC(CO)(C1O)O

Computed Properties

• Exact Mass: 342.116212
• Monoisotopic Mass: 342.116212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds